(4-Fluorophenyl){4-[2-(pyridin-4-yl)ethyl]piperazin-1-yl}methanone

• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol
• IUPAC Name: (4-fluorophenyl)-[4-(2-pyridin-4-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H20FN3O/c19-17-3-1-16(2-4-17)18(23)22-13-11-21(12-14-22)10-7-15-5-8-20-9-6-15/h1-6,8-9H,7,10-14H2
• InChI Key: BCXSLZUFFKCKMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2=CC=NC=C2)C(=O)C3=CC=C(C=C3)F

Description

1-(4-FLUOROBENZOYL)-4-[2-(PYRIDIN-4-YL)ETHYL]PIPERAZINE is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-FLUOROBENZOYL)-4-[2-(PYRIDIN-4-YL)ETHYL]PIPERAZINE typically involves the following steps:

Formation of the piperazine core: This can be achieved by reacting ethylenediamine with a suitable dihaloalkane under basic conditions.

Introduction of the pyridine moiety: This step involves the alkylation of the piperazine core with a pyridine derivative, such as 4-bromopyridine, using a base like potassium carbonate.

Addition of the fluorobenzoyl group: The final step is the acylation of the piperazine derivative with 4-fluorobenzoyl chloride in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques like crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(4-FLUOROBENZOYL)-4-[2-(PYRIDIN-4-YL)ETHYL]PIPERAZINE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorobenzoyl or pyridine moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Potential therapeutic agent for various diseases due to its pharmacological properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-FLUOROBENZOYL)-4-[2-(PYRIDIN-4-YL)ETHYL]PIPERAZINE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-Chlorobenzoyl)-4-[2-(pyridin-4-yl)ethyl]piperazine
• 1-(4-Methylbenzoyl)-4-[2-(pyridin-4-yl)ethyl]piperazine
• 1-(4-Nitrobenzoyl)-4-[2-(pyridin-4-yl)ethyl]piperazine

Uniqueness

1-(4-FLUOROBENZOYL)-4-[2-(PYRIDIN-4-YL)ETHYL]PIPERAZINE is unique due to the presence of the fluorine atom in the benzoyl group, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets.